Cas no 352525-81-6 (3-BROMO-2-ETHOXYPHENYLBORONIC ACID)

• Product Name: 3-BROMO-2-ETHOXYPHENYLBORONIC ACID
• CAS No: 352525-81-6
• MF: C₈H₁₀BBrO₃
• MW: 244.878201961517
• MDL: MFCD18968534
• CID: 920107
• PubChem ID: 53425515
• Update Time: 2025-04-19

3-BROMO-2-ETHOXYPHENYLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-ETHOXYPHENYLBORONIC ACID
• (3-Bromo-2-ethoxyphenyl)boronic acid
• MFCD18968534
• 352525-81-6
• DTXSID90698894
• CS-0189132
• E91782
• starbld0019106

• MDL： MFCD18968534
• Inchi： 1S/C8H10BBrO3/c1-2-13-8-6(9(11)12)4-3-5-7(8)10/h3-5,11-12H,2H2,1H3
• InChI Key： WTYPWRXCLLXPAO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B(O)O)=C1OCC

Computed Properties

• Exact Mass: 243.991
• Monoisotopic Mass: 243.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• PSA: 49.69000
• LogP: 0.52760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers